molecular formula C9H20NOS+ B1199683 Butyrylthiocholine CAS No. 4555-00-4

Butyrylthiocholine

Cat. No. B1199683
CAS RN: 4555-00-4
M. Wt: 190.33 g/mol
InChI Key: AWBGQVBMGBZGLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Butyrylthiocholine is a quaternary ammonium ion obtained by the formal condensation of the carboxy group of butyric acid with the thiol group of thiocholine. It is used as a reagent for determination of butyrylcholinesterase activity.
A sulfur-containing analog of butyrylcholine which is hydrolyzed by butyrylcholinesterase to butyrate and thiocholine. It is used as a reagent in the determination of butyrylcholinesterase activity.

properties

CAS RN

4555-00-4

Product Name

Butyrylthiocholine

Molecular Formula

C9H20NOS+

Molecular Weight

190.33 g/mol

IUPAC Name

2-butanoylsulfanylethyl(trimethyl)azanium

InChI

InChI=1S/C9H20NOS/c1-5-6-9(11)12-8-7-10(2,3)4/h5-8H2,1-4H3/q+1

InChI Key

AWBGQVBMGBZGLS-UHFFFAOYSA-N

SMILES

CCCC(=O)SCC[N+](C)(C)C

Canonical SMILES

CCCC(=O)SCC[N+](C)(C)C

Other CAS RN

4555-00-4
1866-16-6

Pictograms

Irritant

synonyms

(2-Mercaptoethyl)Trimethylammonium Butyrate
Butyrylthiocholine
Iodide, S-Butyrylthiocholine
S Butyrylthiocholine Iodide
S-Butyrylthiocholine Iodide

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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